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Introduction

Lauryl lactate and myristyl lactate are alpha-hydroxy acid (AHA) esters, synthesized from the
esterification of lactic acid with lauryl alcohol (a C12 fatty alcohol) and myristyl alcohol (a C14
fatty alcohol), respectively. Both are utilized in the cosmetics and personal care industries as
multifunctional ingredients, primarily valued for their emollient and skin-conditioning properties.
[1][2] They contribute to the sensory profile of formulations, improve spreadability, and offer
moisturizing benefits.[3][4] While structurally similar, the two-carbon difference in their fatty
alcohol chains results in distinct physicochemical properties and functional performance,
particularly concerning skin feel and comedogenic potential. This guide provides an objective
comparison of their performance, supported by available data and standardized experimental
protocols.

Physicochemical Properties

The difference in alkyl chain length between lauryl lactate (C12) and myristyl lactate (C14)
directly influences their physical and chemical characteristics.
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Property Lauryl Lactate Myristyl Lactate
INCI Name LAURYL LACTATE MYRISTYL LACTATE
Chemical Formula C15H3003 C17H3403][3]
CAS Number 6283-92-7 1323-03-1[3]
o Colorless to pale yellow liquid
Appearance Clear to pale yellow liquid[4] ) i
or white, waxy solid[3]
- Practically insoluble in water; Insoluble in water; Soluble in
Solubility

Soluble in oils and alcohol[5]

oils and alcohol[6]

Typical Use Level

1-10% (General guidance)

1-10%[3]

Functional Performance in Cosmetic Formulations
Emolliency and Sensory Profile

o Lauryl Lactate: Imparts a lightweight, non-greasy, and lubricious feel to formulations.[4] It is

often used to reduce the tackiness and greasy feel of other components, such as petrolatum,

in a formulation.[7] Its lower molecular weight contributes to a lighter skin feel, making it

suitable for daily wear and facial skincare products.

o Myristyl Lactate: Provides a richer, more velvety, and substantive feel.[3] It has excellent

softening properties that leave the skin and hair feeling smooth and silky.[3][8] This makes it

a common choice for creams, lotions, and decorative cosmetics where a more cushiony

texture is desired.[3]

Moisturization and Skin Barrier Effects

Both ingredients function as emollients that can help moisturize the skin by forming a semi-

occlusive layer on the stratum corneum, thereby reducing transepidermal water loss (TEWL).

This helps to maintain skin hydration.[9][10] The lactate moiety may also contribute to the skin's
Natural Moisturizing Factor (NMF).[10]

While both are effective moisturizers, no direct, quantitative, head-to-head clinical studies

comparing their specific impact on skin hydration (via corneometry) or TEWL were identified in

the reviewed literature. A study investigating related compounds found that sodium lactate at
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3% and 5% concentrations performed effectively in skin hydration.[11] This suggests the
lactate portion of the molecules is crucial for this function.[11]

Viscosity and Formulation Stability

Lauryl lactate and myristyl lactate can influence the rheology of emulsions. They can act as
co-emulsifiers or thickeners, contributing to the viscosity and stability of the final product. Their
incorporation into the oil phase of an emulsion can increase its viscosity, leading to a creamier
texture and improved physical stability by slowing droplet coalescence.[12][13]

Specific comparative data on their viscosity-modifying effects was not available. The impact on
viscosity is highly formulation-dependent, influenced by the concentration of the ester, the
primary emulsifier system, and the oil-to-water ratio.

Safety and Comedogenicity Profile

A critical point of differentiation for formulation scientists is the safety profile of these
ingredients, particularly their potential to clog pores (comedogenicity).

Parameter Lauryl Lactate Myristyl Lactate

Generally considered
minimally irritating, though

] some contradictory studies
Generally considered non-

Skin Irritation o exist for the undiluted material.
irritating.[4] ) )
[6] Formulations are typically
non-irritating and non-
sensitizing.[6]
o ) o Considered non-sensitizing in
Sensitization Considered non-sensitizing.[4]

formulation.[6]

o ) 0-2 (Non-comedogenic to ) )
Comedogenicity Rating ) ) 4 (Highly comedogenic)[8][14]
slightly comedogenic)

The high comedogenic rating of myristyl lactate is a significant consideration for products
intended for acne-prone or oily skin.[3] Studies have shown its potential to cause pimples.[8] In
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contrast, lauryl lactate is generally considered non-comedogenic, making it a more suitable
choice for facial skincare and products targeting sensitive or acne-prone individuals.[4]

Experimental Protocols

To generate direct comparative data, the following standardized methodologies are
recommended.

In-Vivo Skin Moisturization and TEWL Assessment

This protocol measures an ingredient's effect on skin hydration and barrier function.

o Subject Recruitment: A panel of at least 20 subjects with normal to dry skin is recruited. A
washout period of 7 days with a neutral cleansing bar is required.

o Test Sites: Two symmetrical sites are marked on the volar forearm of each subject.

o Baseline Measurements: Baseline skin hydration is measured using a Corneometer® CM
825, and baseline TEWL is measured using a Tewameter® TM 300. Measurements are
taken after a 30-minute acclimatization period in a controlled environment (20-22°C, 40-60%
RH).

e Product Application: A standardized amount (e.g., 2 mg/cm?) of two test formulations (a base
cream vs. the base cream with 5% of the test ingredient) is applied to the designated sites.
One site remains untreated as a negative control.

o Post-Application Measurements: Corneometry and TEWL measurements are repeated at set
intervals (e.g., 1, 2, 4, 8, and 24 hours) post-application.

» Data Analysis: The percentage change in skin hydration and TEWL from baseline is
calculated for each time point and statistically compared between the test formulations and
the control site using appropriate statistical tests (e.g., paired t-test or ANOVA).

Viscosity Measurement of a Standard Oil-in-Water (O/W)
Emulsion

This protocol quantifies the thickening effect of the ingredients.
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Formulation Preparation: Prepare a standard O/W emulsion base. Create three batches: the
base emulsion (control), the base with 3% w/w lauryl lactate, and the base with 3% w/w
myristyl lactate.

Instrumentation: Use a rotational viscometer or rheometer (e.g., Brookfield DV-11+ Pro or a
cone-and-plate rheometer) equipped with a suitable spindle or geometry.

Measurement Conditions: Allow samples to equilibrate to a controlled temperature (25°C) for
24 hours.

Procedure:

o For a simple viscosity check, measure the viscosity (in mPa-s) at a fixed rotational speed
(e.g., 20 RPM) after 60 seconds.

o For a more comprehensive analysis, perform a shear rate sweep (e.g., from 0.1 to 100
s1) to create a flow curve and evaluate shear-thinning behavior.[15][16]

Data Analysis: Compare the viscosity values and flow curves of the three formulations to
determine the relative thickening effect of each lactate ester.

Human Repeat Insult Patch Test (HRIPT) for
Sensitization Potential

This is the standard clinical safety test to assess for allergic contact dermatitis.[17][18]

Panel: A panel of at least 50 human volunteers is recruited.

Induction Phase: The test material (e.g., 5% of the ingredient in a suitable vehicle) is applied
under an occlusive or semi-occlusive patch to the same site on the skin (e.g., the back) three
times a week for three consecutive weeks (a total of nine applications).[18]

Rest Phase: A 10-21 day rest period with no applications follows the induction phase.[18]

Challenge Phase: A single patch with the test material is applied to a naive skin site.[5]
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e Scoring: Skin reactions are scored by a trained evaluator at 24 and 48 hours after patch
removal during the induction phase and at 24, 48, and 72 hours after the challenge patch
application.[5]

« Interpretation: A reaction during the challenge phase at the naive site that is greater than any
irritation observed during the induction phase suggests sensitization.[5]

Visualizations
Experimental Workflow for Emollient Efficacy and Safety
Testing

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/FA-3-Politano-Research.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/FA-3-Politano-Research.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Phase 1: Formulation & Physicochemical Analysis

Base Emulsion Formulation Formulation + Lauryl Lactate Formulation + Myristyl Lactate

Y

P Viscosity & Rheology Testing [<&

Proceed if stable

Phase 2: Pre-clinical Safety A‘?sessment

In-vitro Irritation Models

Rroceed if non-irritating

Phase 3: Clinical Efficacy & Safety Trials

Subject Recruitment & Acclimatization

\

Baseline Measurements
(Corneometry, TEWL)

Y

Human Repeat Insult Patch Test (HRIPT)

A/

Product Application

\
Post-Application Measurements
(1, 2, 4, 8, 24h)
Phase 4: Data Analysis & Conclusion
Y Y \
Statistical Analysis of Hydration & TEWL Data Safety Profile Assessment Comparison of Rheological Profiles

Y

| Final Comparative Report |<&

Click to download full resolution via product page

Caption: Workflow for comparing cosmetic emollients.
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Comparative Properties of Lauryl Lactate vs. Myristyl

Lactate

Lauryl Lactate (C12) \ Myristyl Lactate (C14)
Lightweight, Non-Greasy Feel Richer, Velvety Feel

I \
) \

Non-Comedogenic
(Rating: 0-2)
Applications:

Facial Skincare, Acne-Prone Skin

Click to download full resolution via product page

Highly Comedogenic
(Rating: 4)

Applications:
Creams, Lipsticks, Body Care

Caption: Key differences between Lauryl and Myristyl Lactate.

Conclusion

Lauryl lactate and myristyl lactate are effective emollients and skin conditioning agents, but
their suitability depends heavily on the intended application and target consumer.

o Lauryl Lactate is the preferred choice for facial skincare, products for oily or acne-prone
skin, and any formulation where a lightweight, non-greasy sensory experience is desired. Its
non-comedogenic nature is its most significant advantage.

o Myristyl Lactate is better suited for rinse-off products, decorative cosmetics like lipstick, or
rich creams for body and hand care where its velvety feel is a benefit and its high
comedogenic potential is less of a concern.[3]
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For drug development professionals, lauryl lactate may also be considered as a potential
penetration enhancer, a property sometimes associated with AHA esters, though this would
require specific investigation. The selection between these two ingredients should be a
deliberate choice based on a clear understanding of the desired product attributes and the
distinct properties imparted by their respective alkyl chain lengths. Further direct comparative
studies are warranted to provide quantitative performance data to the cosmetic science
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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